Cas no 1353985-53-1 (tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate
• CAS No: 1353985-53-1
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• MDL: MFCD21098864
• CID: 2091540
• PubChem ID: 66570139
• Update Time: 2025-05-27

tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate
• tert-butyl 4-(1,3-benzothiazol-2-yloxy)piperidine-1-carboxylate
• 4-(Benzothiazol-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate
• AKOS024463032
• DB-252797
• 1353985-53-1

• MDL： MFCD21098864
• Inchi： 1S/C17H22N2O3S/c1-17(2,3)22-16(20)19-10-8-12(9-11-19)21-15-18-13-6-4-5-7-14(13)23-15/h4-7,12H,8-11H2,1-3H3
• InChI Key： LNCSSOGPCPMUDY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1OC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 334.13511374Da
• Monoisotopic Mass: 334.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate (CAS No. 1353985-53-1)

tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate (CAS No. 1353985-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and benzothiazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a tert-butyl carbamate group with a benzothiazole ring, making it a valuable scaffold for drug discovery and material science applications.

The growing interest in tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate is driven by its potential role in developing novel kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a hot topic in modern drug design. With the rise of AI-driven drug discovery and computational chemistry, this compound has been frequently mentioned in studies exploring fragment-based drug design and virtual screening methodologies.

From a synthetic chemistry perspective, the CAS No. 1353985-53-1 compound offers excellent opportunities for structure-activity relationship (SAR) studies. Its piperidine-carboxylate backbone provides a rigid framework for introducing diverse substituents, while the benzothiazole moiety contributes to enhanced binding affinity with biological targets. This dual functionality aligns perfectly with current trends in multi-target drug development, addressing the pharmaceutical industry's need for compounds with improved selectivity and reduced off-target effects.

The compound's physicochemical properties, including its logP value and hydrogen bond acceptor/donor count, make it particularly interesting for researchers working on blood-brain barrier penetration and drug bioavailability optimization. These characteristics have led to its inclusion in several high-throughput screening libraries, especially those focused on neurodegenerative diseases and psychiatric disorders - areas receiving substantial research funding and public attention.

In the context of green chemistry initiatives, synthetic routes to tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate have been optimized to reduce environmental impact. Recent publications highlight catalyst-free reactions and microwave-assisted synthesis methods for this compound, addressing the growing demand for sustainable pharmaceutical manufacturing. These advancements contribute to the compound's appeal in an era where ESG (Environmental, Social, and Governance) factors increasingly influence research priorities.

Analytical characterization of CAS No. 1353985-53-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's well-defined spectral signatures make it an excellent candidate for quality control standards in pharmaceutical analysis. Furthermore, its stability under various pH conditions and temperature ranges has been thoroughly investigated, providing valuable data for formulation scientists.

The commercial availability of tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate through specialized chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current market trends show increasing demand for this building block, particularly from contract research organizations (CROs) engaged in medicinal chemistry services. Its price trajectory and supply chain dynamics are closely monitored by professionals in the fine chemicals sector.

Looking ahead, tert-Butyl 4-(benzo[d]thiazol-2-yloxy)piperidine-1-carboxylate is poised to play a significant role in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The compound's structural features align well with these cutting-edge therapeutic modalities, which represent some of the most searched topics in contemporary drug discovery literature. As research continues to uncover new applications for this versatile intermediate, its importance in pharmaceutical innovation is expected to grow substantially.